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Compound of Interest

Compound Name: Sodium cobaltinitrite

Cat. No.: B080926 Get Quote

This technical guide provides a comprehensive overview of sodium cobaltinitrite, a

coordination compound with significant applications in analytical chemistry. Tailored for

researchers, scientists, and drug development professionals, this document details its chemical

structure, formula, properties, synthesis, and key experimental applications, with a focus on

detailed methodologies and quantitative data.

Chemical Structure and Formula
Sodium cobaltinitrite, systematically named sodium hexanitrocobaltate(III), is an inorganic

coordination compound. The central atom is a cobalt(III) ion, which is coordinated to six nitro

ligands (-NO₂). The nitro groups are linked to the cobalt ion through the nitrogen atom. The

overall complex possesses a charge of -3, which is balanced by three sodium ions.

The chemical formula is conventionally written as Na₃[Co(NO₂)₆].[1][2][3][4] The structure of the

hexanitrocobaltate(III) anion is octahedral, with the cobalt ion at the center and the six nitro

groups at the vertices.

Synonyms: Sodium cobaltinitrite, Sodium hexanitrocobaltate(III), Trisodium hexanitrocobalt,

Sodium nitrocobaltate(III)[1][4][5]
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Sodium cobaltinitrite is a yellow to orange-brown crystalline powder.[1] It is readily soluble in

water, but its aqueous solutions can decompose over time.[6] Key quantitative properties are

summarized in the table below.

Property Value References

Molecular Formula Na₃[Co(NO₂)₆] [1][2][3][4]

Molecular Weight 403.94 g/mol [1][3][4]

CAS Number 13600-98-1 [1][3][4]

Appearance
Yellow to orange-brown

crystalline powder
[1]

Solubility in Water Soluble [6]

Decomposition Temperature ~220 °C

Synthesis of Sodium Cobaltinitrite
The synthesis of sodium cobaltinitrite involves the oxidation of cobalt(II) to cobalt(III) in the

presence of an excess of nitrite ions. The cobalt(III) ion is then complexed by six nitrite ligands

to form the stable hexanitrocobaltate(III) anion.

Experimental Protocol: Synthesis of Sodium
Cobaltinitrite
This protocol is adapted from established laboratory procedures.

Materials:

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O) or Cobalt(II) chloride hexahydrate

(CoCl₂·6H₂O)

Sodium nitrite (NaNO₂)

Glacial acetic acid (CH₃COOH)
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Distilled water

Ethanol (95%)

Procedure:

Preparation of Solutions:

Dissolve a specific amount of the cobalt(II) salt in a minimal amount of distilled water.

Prepare a concentrated solution of sodium nitrite in distilled water. An excess of sodium

nitrite is required.

Reaction:

To the cobalt(II) salt solution, slowly add the sodium nitrite solution while stirring

continuously.

Acidify the mixture by adding glacial acetic acid dropwise. This facilitates the oxidation of

Co(II) to Co(III). The reaction is typically accompanied by the evolution of brown fumes of

nitrogen oxides.[7]

A stream of air can be bubbled through the solution to promote the oxidation of the cobalt

and to remove the dissolved nitrogen oxides.[7]

Crystallization and Purification:

Cool the reaction mixture in an ice bath to induce crystallization of the sodium
cobaltinitrite.

Add cold ethanol to the cooled solution to further precipitate the product, as it is less

soluble in ethanol-water mixtures.

Collect the yellow-orange precipitate by vacuum filtration.

Wash the crystals with small portions of cold ethanol to remove unreacted starting

materials and byproducts.
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Dry the purified sodium cobaltinitrite crystals in a desiccator.

Chemical Equation:

4 [Co(H₂O)₆]²⁺ + O₂ + 24 NaNO₂ → 4 Na₃[Co(NO₂)₆] + 8 NaNO₃ + 4 NaOH + 22 H₂O[8]

Synthesis Workflow
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Caption: Workflow for the synthesis of sodium cobaltinitrite.

Application in the Gravimetric Determination of
Potassium
A primary application of sodium cobaltinitrite is in the quantitative analysis of potassium. In

the presence of sodium cobaltinitrite, potassium ions form a sparingly soluble precipitate of

potassium sodium cobaltinitrite.[8] The mass of this precipitate can be used to determine the

concentration of potassium in the original sample.

Experimental Protocol: Gravimetric Determination of
Potassium
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This protocol outlines the steps for the gravimetric analysis of potassium using sodium
cobaltinitrite.

Materials:

Potassium-containing sample

Sodium cobaltinitrite reagent solution (freshly prepared)

Dilute acetic acid

Wash solution (e.g., a saturated solution of potassium sodium cobaltinitrite in water, or

cold water)

Ethanol

Sintered glass crucible

Drying oven

Procedure:

Sample Preparation:

Accurately weigh a sample containing potassium and dissolve it in distilled water.

Acidify the solution with a few drops of dilute acetic acid.

Precipitation:

Slowly add a freshly prepared solution of sodium cobaltinitrite to the sample solution

with constant stirring. A yellow precipitate of potassium sodium cobaltinitrite will form.

Allow the precipitate to digest for a period (e.g., 1-2 hours or overnight) to ensure

complete precipitation and to allow the crystals to grow to a filterable size.

Filtration and Washing:

Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity.
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Wash the precipitate with a small amount of cold wash solution to remove any soluble

impurities.

Finally, wash the precipitate with a small volume of ethanol to aid in drying.

Drying and Weighing:

Dry the crucible containing the precipitate in an oven at a specific temperature (e.g., 110

°C) to a constant weight.

Cool the crucible in a desiccator and weigh it accurately.

Calculation:

The weight of the potassium in the sample is calculated from the weight of the precipitate

using a gravimetric factor. The exact composition of the precipitate can vary, but a

commonly cited formula for the precipitate is K₂Na[Co(NO₂)₆]·H₂O.[8] The gravimetric

factor is the ratio of the atomic weight of potassium to the molecular weight of the

precipitate.

Potential Interferences
The presence of ammonium ions can interfere with the determination of potassium as they also

form an insoluble precipitate with sodium cobaltinitrite. Other ions that may interfere include

rubidium, cesium, and thallium.

Workflow for Potassium Determination
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Caption: Workflow for the gravimetric determination of potassium.
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Toxicological Profile and Cellular Effects
Sodium cobaltinitrite is toxic, and its effects are attributed to both the cobalt and nitrite ions.

Ingested nitrites can cause methemoglobinemia, a condition where hemoglobin is oxidized and

can no longer transport oxygen effectively.

Cobalt, while an essential trace element as a component of vitamin B12, is toxic in excess.[9]

[10] The toxicity of cobalt ions is believed to involve oxidant-based and free radical-based

processes. This can lead to increased lipid peroxidation, DNA damage, and the induction of

apoptosis. Cobalt ions have also been shown to block inorganic calcium channels, which can

impair neurotransmission.

While sodium cobaltinitrite is not directly involved in specific biological signaling pathways,

the toxic effects of its constituent ions on cellular processes are of significant interest in

toxicology and drug development research.

Cellular Mechanism of Cobalt Toxicity
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Caption: Cellular mechanisms of cobalt ion toxicity.
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Conclusion
Sodium cobaltinitrite is a valuable reagent in analytical chemistry, particularly for the

determination of potassium. A thorough understanding of its chemical properties, synthesis,

and analytical applications is crucial for researchers in various scientific disciplines. This guide

has provided a detailed overview of these aspects, including comprehensive experimental

protocols and visualizations of key processes, to support its effective and safe use in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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